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Compound of Interest

Nonaethylene Glycol
Compound Name:

Monododecy! Ether

cat. No.: B1670860

An In-depth Technical Guide to Nonaethylene Glycol Monododecyl Ether (C12E9)

Core Concepts and Structural Formula

Nonaethylene glycol monododecyl ether, also known by synonyms such as Polidocanoal,
C12E9, and Polyoxyethylene (9) lauryl ether, is a non-ionic surfactant widely utilized in
research, pharmaceutical, and industrial applications.[1][2][3] Its structure is amphipathic,
consisting of two distinct moieties: a hydrophobic dodecyl carbon chain (C12H25) and a
hydrophilic nonaethylene glycol head (a chain of nine repeating ethylene oxide units with a
terminal hydroxyl group).[2] This dual nature allows it to reduce the surface tension between
immiscible phases, such as oil and water, making it an effective emulsifier, detergent, and
solubilizing agent.[2][4]

As a non-ionic surfactant, it does not carry a net electrical charge, which makes it less
denaturing to proteins compared to ionic detergents.[5] This property is particularly valuable in
biochemical applications, such as the solubilization and purification of membrane proteins,
where maintaining the protein's native conformation and activity is crucial.[5][6]

The linear structural formula is: HO(CH2CH20)9(CHz2)11CH3[1][3]

Physicochemical Properties
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The key quantitative properties of nonaethylene glycol monododecyl ether are summarized

in the table below. These parameters are critical for its application in forming stable emulsions,

solubilizing membrane proteins, and other biochemical protocols.

Property Value Reference(s)
Molecular Formula C30H62010 [21[7]
Molecular Weight 582.81 g/mol [31[7]
CAS Number 3055-99-0 [1][7]
Colorless to pale yellow liquid;
Appearance may be a white to off-white [2][41[8]
solid at lower temperatures.
Density ~1.004 g/cms3 [1]

Critical Micelle Concentration
(CMC)

0.05 - 0.08 mM in water

[1]5]

Aggregation Number

~110

[1]

Hydrophilic-Lipophilic Balance

(HLB)

~14.2 (Calculated via Griffin's
Method)

Griffin's Method for HLB Calculation: HLB = 20 * (Mh / M), where Mh is the molecular mass of
the hydrophilic portion and M is the total molecular mass.

Synthesis Methodology

The synthesis of nonaethylene glycol monododecyl ether can be achieved through a multi-

step process, typically involving a Williamson ether synthesis followed by deprotection. The

following protocol is a representative example based on general methods for preparing

polyethylene glycol ethers.[9]

Protocol: Synthesis of Nonaethylene Glycol Monododecyl Ether

o Step 1: Tosylation of Triethylene Glycol Monobenzyl Ether
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o Dissolve triethylene glycol monobenzyl ether in a suitable polar aprotic solvent such as
tetrahydrofuran (THF) in a reaction flask.[9]

o Cool the solution in an ice bath to 0°C.

o Slowly add a tosylating agent (e.g., p-toluenesulfonyl chloride) and a non-nucleophilic
base (e.g., pyridine or triethylamine) to the solution while stirring.

o Allow the reaction to proceed for several hours at room temperature until completion,
monitored by thin-layer chromatography (TLC).

o Upon completion, quench the reaction with water and extract the product with an organic
solvent like ethyl acetate.

o Wash the organic layer with dilute acid, then brine, dry it over anhydrous sodium sulfate,
and concentrate under reduced pressure to yield the tosylated intermediate.

o Step 2: Coupling Reaction to Form Hexaethylene Glycol Derivative

o In a separate flask, react the tosylated intermediate from Step 1 with an excess of
triethylene glycol in the presence of a strong base (e.g., sodium hydride) in THF.[9] This
coupling reaction forms hexaethylene glycol monobenzyl ether.

o Purify the product using column chromatography.
o Step 3: Iterative Coupling to Form Nonaethylene Glycol Derivative

o Repeat the tosylation and coupling steps: tosylate the hexaethylene glycol monobenzyl
ether product from Step 2 and subsequently couple it with triethylene glycol to form
nonaethylene glycol monobenzyl ether.[9]

o Step 4: Attachment of Dodecyl Chain

o Activate the terminal hydroxyl group of the nonaethylene glycol monobenzyl ether (e.g.,
via tosylation).

o React this activated intermediate with dodecan-1-ol (dodecyl alcohol) in a Williamson
ether synthesis reaction using a strong base like sodium hydride in an aprotic solvent.
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o Step 5: Deprotection (Hydrogenolysis)

o Dissolve the resulting nonaethylene glycol monododecyl monobenzyl ether in a solvent
such as ethanol or THF.[9]

o Add a palladium on carbon (10% Pd/C) catalyst.[9]

o Stir the mixture vigorously under a hydrogen atmosphere (using a balloon or a
hydrogenation apparatus) for 60-90 minutes or until TLC indicates the complete removal of
the benzyl protecting group.[9]

o Filter the reaction mixture through a pad of Celite to remove the catalyst.

o Concentrate the filtrate under reduced pressure to yield the final product, nonaethylene
glycol monododecyl ether. Purify further by chromatography if necessary.

Experimental Protocols
Determination of Critical Micelle Concentration (CMC)

The CMC is the concentration at which surfactant monomers begin to aggregate into micelles.
This value can be determined by observing a sharp change in a physical property of the
solution. The surface tension method is a common approach.

Protocol: CMC Determination by Surface Tension Measurement

o Preparation of Stock Solution: Prepare a concentrated stock solution of nonaethylene
glycol monododecyl ether (e.g., 10 mM) in deionized water or a relevant buffer.

» Serial Dilutions: Create a series of dilutions from the stock solution, spanning a concentration
range both well below and well above the expected CMC (e.g., from 0.001 mM to 1.0 mM).

o Surface Tension Measurement:

o Measure the surface tension of each dilution using a tensiometer (e.g., with the du Nouy
ring or Wilhelmy plate method).
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o Ensure the equipment is properly calibrated and that measurements are taken at a
constant temperature, as both concentration and temperature affect surface tension.

o Data Analysis:

[¢]

Plot the measured surface tension (y) as a function of the logarithm of the surfactant
concentration (log C).

o The resulting plot will show two distinct linear regions. Initially, surface tension decreases
sharply as the surfactant concentration increases.

o After a certain point, the surface tension plateaus and remains relatively constant with
further increases in concentration.[8]

o The CMC is identified as the concentration at the intersection of the two lines fitted to
these regions.[8]
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Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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